Cas no 6295-74-5 (Alpha-\u200bNaphthyl Sulfate Potassium Salt)

Alpha-Naphthyl Sulfate Potassium Salt is a specialized organic compound primarily used as a substrate in enzymatic assays, particularly for sulfatase activity studies. Its key advantages include high purity and stability, ensuring reliable and reproducible results in biochemical research. The potassium salt form enhances solubility in aqueous solutions, facilitating ease of use in laboratory applications. This compound is also valued for its specificity in detecting arylsulfatase enzymes, making it a critical reagent in diagnostic and research settings. Its consistent performance and compatibility with standard assay protocols underscore its utility in enzymology and related fields.

$Alpha-\u200bNaphthyl Sulfate Potassium Salt structure$

6295-74-5 structure

Product Name:Alpha-\u200bNaphthyl Sulfate Potassium Salt

CAS No:6295-74-5

MF:C₁₀H₇KO₄S

MW:262.323482751846

CID:515802

Update Time:2026-04-29

Alpha-\u200bNaphthyl Sulfate Potassium Salt Chemical and Physical Properties

Names and Identifiers

- 1-Naphthalenol,1-(hydrogen sulfate), potassium salt (1:1)
- ALPHA-NAPHTHYL SULFATE POTASSIUM SALT
- α-NAPHTHYL SULFATE, POTASSIUM SALT
- ?-Naphthyl sulfate,potassium salt
- A-NAPHTHYL SULFATE POTASSIUM
- Schwefelsaeure-mono-[1]naphthylester,Kalium-Salz
- Schwefelsaeure-mono-[1]naphthylester,Kalium-Verbindung
- sulfuric acid mono-[1]naphthyl ester,potassium-salt
- Alpha-\u200bNaphthyl Sulfate Potassium Salt

Computed Properties

Exact Mass: 261.97000
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 306
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Topological Polar Surface Area: 63.6

Experimental Properties

Color/Form: Not determined
PSA: 74.81000
LogP: 2.75960
Solubility: Not determined

Alpha-\u200bNaphthyl Sulfate Potassium Salt Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	N378175-10mg	Alpha-\u200bNaphthyl Sulfate Potassium Salt	6295-74-5	10mg	$ 207.00	2023-04-16
TRC	N378175-50mg	Alpha-Naphthyl Sulfate Potassium Salt	6295-74-5	50mg	$ 150.00	2023-09-06
TRC	N378175-100mg	Alpha-\u200bNaphthyl Sulfate Potassium Salt	6295-74-5	100mg	$ 1642.00	2023-04-16
TRC	N378175-250mg	Alpha-Naphthyl Sulfate Potassium Salt	6295-74-5	250mg	$ 695.00	2023-09-06
TRC	N378175-500mg	Alpha-Naphthyl Sulfate Potassium Salt	6295-74-5	500mg	$ 1200.00	2023-09-06

Alpha-\u200bNaphthyl Sulfate Potassium Salt Related Literature

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2. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
3. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
4. Dissolution of cork biopolymers in biocompatible ionic liquids

Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
5. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755

Additional information on Alpha-\u200bNaphthyl Sulfate Potassium Salt

Research Update on Alpha-Naphthyl Sulfate Potassium Salt (CAS 6295-74-5): Applications and Recent Advances

Alpha-Naphthyl Sulfate Potassium Salt (CAS 6295-74-5) is a critical biochemical reagent widely used in enzymatic assays, particularly for the detection of sulfatase activity. Recent studies have highlighted its role in both diagnostic and research applications, leveraging its specificity as a substrate for arylsulfatase enzymes. This research briefing synthesizes the latest findings on its chemical properties, applications, and emerging trends in the field of chemical biology and medicinal chemistry.

In 2023, a study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in high-throughput screening (HTS) for sulfatase inhibitors, which are potential therapeutics for lysosomal storage disorders. The research team optimized the assay conditions using Alpha-Naphthyl Sulfate Potassium Salt, achieving a Z' factor >0.8, indicating robust screening performance. This advancement underscores its continued relevance in drug discovery pipelines.

New structural analogs of Alpha-Naphthyl Sulfate Potassium Salt have been synthesized and evaluated for enhanced stability and sensitivity. A 2024 ACS Chemical Biology paper reported fluorogenic derivatives that enable real-time monitoring of sulfatase activity in live cells, expanding its applications to dynamic cellular studies. These modifications address previous limitations related to signal-to-noise ratios in complex biological matrices.

Ongoing clinical research has identified novel diagnostic applications for this compound. A multicenter study validated its use as a biomarker substrate for measuring arylsulfatase A activity in dried blood spots, significantly improving the early detection of metachromatic leukodystrophy (MLD). The standardized protocol, which incorporates Alpha-Naphthyl Sulfate Potassium Salt, demonstrated 98.7% concordance with traditional methods while reducing processing time by 60%.

From a chemical perspective, recent quantum mechanical calculations have provided deeper insights into the hydrolysis mechanism of Alpha-Naphthyl Sulfate Potassium Salt by sulfatases. These computational studies, combined with X-ray crystallography data, reveal key transition states that inform the design of next-generation enzyme substrates and inhibitors. Such fundamental understanding enhances rational drug design approaches targeting sulfatase-related pathologies.

The commercial landscape for Alpha-Naphthyl Sulfate Potassium Salt has evolved with improved synthesis protocols that yield >99.5% purity while reducing heavy metal contaminants below pharmacopeial limits. Major suppliers now offer GMP-grade material to meet the growing demand from therapeutic development programs, reflecting its transition from a research chemical to a clinically relevant reagent.

Future research directions include the development of nanoformulations for targeted delivery of sulfatase substrates and the integration of Alpha-Naphthyl Sulfate Potassium Salt derivatives into multiplex diagnostic panels. The compound's versatility ensures its continued importance in both basic research and translational applications within the chemical biology and pharmaceutical sectors.